Cas no 107323-92-2 (Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester)
107323-92-2 structure
Product Name:Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester
CAS No:107323-92-2
MF:C7H11ClO4
MW:194.612841844559
CID:3584698
PubChem ID:184025
Update Time:2025-04-22
Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester
- 107323-92-2
- 109123-64-0
- DTXSID40910992
- (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl carbonochloridate
- (3,4,4-Trimethyl-1,2-dioxetan-3-yl)methyl chloridocarbonate #
- ARRVGHALQNQYQW-UHFFFAOYSA-N
- Formic acid, chloro-, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester
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- Inchi: 1S/C7H11ClO4/c1-6(2)7(3,12-11-6)4-10-5(8)9/h4H2,1-3H3
- InChI Key: ARRVGHALQNQYQW-UHFFFAOYSA-N
- SMILES: ClC(=O)OCC1(C)C(C)(C)OO1
Computed Properties
- Exact Mass: 194.035
- Monoisotopic Mass: 194.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.198
- Boiling Point: 186°Cat760mmHg
- Flash Point: 65.4°C
- Refractive Index: 1.434
Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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